Cas no 1804643-61-5 (Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1804643-61-5
• MF: C₁₁H₁₂F₃NO₄
• MW: 279.212493896484
• CID: 4838456
• Update Time: 2025-10-29

Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H12F3NO4/c1-4-18-10(16)7-5-8(17-3)9(6(2)15-7)19-11(12,13)14/h5H,4H2,1-3H3
• InChI Key： CSOMQDCJTBYFCD-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(=O)OCC)N=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 311
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1804643-61-5): A Comprehensive Overview

Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1804643-61-5, is a compound of significant interest in the field of pharmaceutical chemistry. This pyridine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of multiple functional groups, including methoxy and trifluoromethoxy substituents, contributes to its diverse chemical properties and reactivity, making it a valuable scaffold for synthetic modifications.

The compound's molecular structure is characterized by a pyridine core substituted with an ethyl carboxylate group at the 6-position, a methyl group at the 2-position, and a methoxy group at the 4-position. Additionally, the trifluoromethoxy group at the 3-position introduces electron-withdrawing effects, which can influence the compound's electronic properties and interactions with biological targets. These structural features make Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, there has been growing interest in the use of pyridine derivatives as pharmacophores in drug design. Pyridines are ubiquitous in bioactive molecules and have been incorporated into a wide range of drugs due to their ability to interact with biological targets through various mechanisms. The specific substitution pattern of Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate enhances its potential as a building block for medicinal chemistry applications. The combination of electron-donating and electron-withdrawing groups allows for fine-tuning of physicochemical properties, such as solubility, lipophilicity, and metabolic stability.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The ethyl carboxylate group can be readily modified through various reactions, including ester hydrolysis, amidation, and transesterification, providing access to a wide range of derivatives. Additionally, the presence of hydrophobic and hydrophilic substituents allows for the design of compounds with tailored solubility profiles, which is crucial for oral bioavailability and tissue distribution.

The pharmaceutical industry has increasingly focused on the development of small molecule inhibitors targeting enzyme-catalyzed reactions. Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has shown promise as a lead compound in this context. Its structural features make it a suitable candidate for inhibiting enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. For instance, recent studies have highlighted the potential of pyridine derivatives as inhibitors of kinases and other enzymes that play critical roles in disease pathogenesis.

The trifluoromethoxy group is particularly noteworthy due to its ability to modulate enzyme binding affinity and selectivity. This substituent can enhance binding interactions through dipole-dipole interactions and halogen bonding, leading to more potent and selective inhibitors. The methoxy group at the 4-position further contributes to the compound's pharmacological activity by participating in hydrogen bonding interactions with biological targets. These interactions are essential for achieving high affinity and specificity in drug design.

In addition to its potential as an enzyme inhibitor, Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate has been explored as a precursor for more complex drug candidates. Its versatile structure allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of additional aryl or heteroaryl groups. These modifications can enhance pharmacological activity by expanding the compound's binding interface with biological targets.

The synthesis of Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate involves multiple steps that highlight its synthetic utility. Key synthetic strategies include nucleophilic substitution reactions to introduce methoxy and trifluoromethoxy groups onto the pyridine core, followed by carboxylation reactions to install the ethyl carboxylate moiety. These synthetic routes demonstrate the compound's feasibility as a starting material for further derivatization.

The compound's physicochemical properties have been thoroughly characterized to understand its behavior in biological systems. Solubility studies indicate that Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate exhibits moderate solubility in organic solvents but limited solubility in water. This profile suggests that formulation strategies may need to be optimized for oral or intravenous administration to enhance bioavailability.

In vitro studies have provided initial insights into the pharmacological activity of Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate. Preliminary data suggest that it interacts with several enzymes and receptors relevant to disease pathways. For example, it has shown inhibitory activity against certain kinases at concentrations comparable to known inhibitors. These findings underscore its potential as a lead compound for further development.

The compound's metabolic stability has also been evaluated to assess its potential for clinical application. In vitro studies indicate that Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate undergoes moderate degradation under physiological conditions but remains stable enough for further exploration as an intermediate or lead compound.

The future prospects of Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate are promising given its structural versatility and potential pharmacological activity. Further research is needed to optimize its synthesis, evaluate its pharmacokinetic properties, and explore its interactions with biological targets in greater detail. Collaborative efforts between synthetic chemists and biologists will be essential to translate this promising lead into viable therapeutic agents.

In conclusion, Ethyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate, CAS No. 1804643-61-5, represents an exciting opportunity in pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. Its combination of functional groups makes it a versatile scaffold for synthetic modifications, while its physicochemical properties suggest it may be suitable for developing novel therapeutic agents targeting various diseases.